(4-Ethoxyphenyl)(2-thienyl)methanone

• IUPAC Name: (4-ethoxyphenyl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C13H12O2S/c1-2-15-11-7-5-10(6-8-11)13(14)12-4-3-9-16-12/h3-9H,2H2,1H3
• InChI Key: XSTBTGLUKMXRRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CC=CS2
• Molecular Formula: C13H12O2S
• Molecular Weight: 232.30 g/mol

Description

“(4-Ethoxyphenyl)(2-thienyl)methanone” is a chemical compound with the molecular formula C13H12O2S. It has an average mass of 232.298 Da and a monoisotopic mass of 232.055801 Da.

Synthesis Analysis

The synthesis of thiophene derivatives, such as “(4-Ethoxyphenyl)(2-thienyl)methanone”, has been a topic of interest in recent years. Thiophene derivatives are synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. The Gewald reaction, for instance, involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives, including (4-Ethoxyphenyl)(2-thienyl)methanone, have piqued interest as potential biologically active compounds. .

Organic Semiconductors and Electronics

• Thiophene-based molecules play a crucial role in organic electronics. .

Corrosion Inhibition

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Pharmacological Properties

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Biological Assays and Antitubercular Activity

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Chemical Genomics and Binding Studies

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Safety and Hazards

The safety data sheet for a similar compound, (2-Thienyl)ethanol, suggests that it may be harmful if swallowed and can cause skin and eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to rinse cautiously with water for several minutes in case of contact with eyes.

Future Directions

Thiophene derivatives, such as “(4-Ethoxyphenyl)(2-thienyl)methanone”, have been the focus of many research studies due to their potential biological activities. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, future research could focus on exploring the biological activities of “(4-Ethoxyphenyl)(2-thienyl)methanone” and its potential applications in medicine.

Mechanism of Action

Target of Action

Compounds with a similar thiazole ring structure have been found to exhibit diverse biological activities .

Mode of Action

Thiazole derivatives, which share a similar structure, are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways, contributing to their diverse biological activities .

Result of Action

Thiazole derivatives, which share a similar structure, have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .